Cas no 65609-28-1 ((2H-1,3-benzodioxol-5-yl)methylurea)
(2H-1,3-benzodioxol-5-yl)methylurea Chemical and Physical Properties
Names and Identifiers
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- 1-(1,3-benzodioxol-5-ylmethyl)urea
- (4-methyl-2-oxochromen-7-yl) octadecanoate
- < 3.4-Methylendioxy-benzyl> -bernsteinsaeure
- 1-(benzo[d][1,3]dioxol-5-ylmethyl)urea
- 2-piperonylsuccinic acid
- AC1L61I9
- AC1Q5V8N
- AG-J-25118
- AR-1C5996
- benzo[1,3]dioxol-5-ylmethyl-succinic acid
- benzo[1,3]dioxol-5-ylmethyl-urea
- CHEMBL1684097
- CTK5A6840
- N'(3,4-methylenedioxybenzyl) urea
- NSC140905
- Piperonyl-bernsteinsaeure
- piperonyl-succinic acid
- (2H-1,3-benzodioxol-5-yl)methylurea
-
Computed Properties
- Exact Mass: 442.30846
Experimental Properties
- PSA: 52.6
- LogP: 1.67480
(2H-1,3-benzodioxol-5-yl)methylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N296271-100mg |
n-(1,3-benzodioxol-5-ylmethyl)urea |
65609-28-1 | 100mg |
$ 115.00 | 2022-06-03 | ||
| TRC | N296271-500mg |
n-(1,3-benzodioxol-5-ylmethyl)urea |
65609-28-1 | 500mg |
$ 435.00 | 2022-06-03 | ||
| TRC | N296271-1g |
n-(1,3-benzodioxol-5-ylmethyl)urea |
65609-28-1 | 1g |
$ 660.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1393381-1g |
1-(Benzo[d][1,3]dioxol-5-ylmethyl)urea |
65609-28-1 | 95% | 1g |
¥6084.00 | 2024-05-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1393381-5g |
1-(Benzo[d][1,3]dioxol-5-ylmethyl)urea |
65609-28-1 | 95% | 5g |
¥20508.00 | 2024-05-05 | |
| Life Chemicals | F1967-1593-0.25g |
[(2H-1,3-benzodioxol-5-yl)methyl]urea |
65609-28-1 | 95%+ | 0.25g |
$570.0 | 2023-09-06 | |
| Life Chemicals | F1967-1593-0.5g |
[(2H-1,3-benzodioxol-5-yl)methyl]urea |
65609-28-1 | 95%+ | 0.5g |
$600.0 | 2023-09-06 | |
| Life Chemicals | F1967-1593-1g |
[(2H-1,3-benzodioxol-5-yl)methyl]urea |
65609-28-1 | 95%+ | 1g |
$632.0 | 2023-09-06 | |
| Life Chemicals | F1967-1593-2.5g |
[(2H-1,3-benzodioxol-5-yl)methyl]urea |
65609-28-1 | 95%+ | 2.5g |
$1264.0 | 2023-09-06 | |
| Life Chemicals | F1967-1593-5g |
[(2H-1,3-benzodioxol-5-yl)methyl]urea |
65609-28-1 | 95%+ | 5g |
$1896.0 | 2023-09-06 |
(2H-1,3-benzodioxol-5-yl)methylurea Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on (2H-1,3-benzodioxol-5-yl)methylurea
Professional Introduction to (2H-1,3-benzodioxol-5-yl)methylurea (CAS No. 65609-28-1)
Compound (2H-1,3-benzodioxol-5-yl)methylurea, identified by the CAS number 65609-28-1, is a significant molecule in the realm of chemical and pharmaceutical research. This compound belongs to the benzodioxole class, a scaffold known for its diverse biological activities and potential applications in medicinal chemistry. The benzodioxole moiety, characterized by its oxygen-containing aromatic ring system, has garnered considerable attention due to its role in various pharmacological contexts.
The structural integrity of (2H-1,3-benzodioxol-5-yl)methylurea is defined by its core benzodioxole ring fused with a methylurea substituent at the 5-position. This unique arrangement imparts distinct chemical and pharmacological properties, making it a valuable candidate for further investigation. The urea functional group is particularly noteworthy, as it is frequently employed in drug design due to its ability to form hydrogen bonds and modulate biological targets.
In recent years, there has been a surge in research focusing on benzodioxole derivatives due to their reported bioactivities. Studies have highlighted the potential of these compounds in addressing various therapeutic challenges, including neurological disorders and infectious diseases. The< strong> (2H-1,3-benzodioxol-5-yl)methylurea structure has been explored for its interactions with biological receptors and enzymes, which may lead to novel therapeutic interventions.
One of the most compelling aspects of (2H-1,3-benzodioxol-5-yl)methylurea is its versatility in drug development. Researchers have leveraged its scaffold to design molecules with enhanced affinity and selectivity for specific targets. For instance, modifications to the benzodioxole ring and the urea moiety have yielded compounds with promising anti-inflammatory and antimicrobial properties. These findings underscore the importance of (2H-1,3-benzodioxol-5-yl)methylurea as a building block in medicinal chemistry.
The pharmacological profile of this compound has been further elucidated through computational studies and experimental assays. Molecular docking simulations have suggested that (2H-1,3-benzodioxol-5-yl)methylurea can interact with key proteins involved in disease pathways. This has prompted investigations into its potential as an inhibitor or modulator of these pathways. Additionally, in vitro studies have demonstrated its ability to modulate enzyme activity and receptor binding, providing insights into its mechanism of action.
Recent advancements in synthetic chemistry have enabled the efficient preparation of (2H-1,3-benzodioxol-5-yl)methylurea derivatives. These synthetic strategies have not only improved yields but also allowed for the introduction of diverse functional groups at strategic positions within the molecule. Such flexibility is crucial for optimizing pharmacokinetic properties and enhancing therapeutic efficacy.
The exploration of (2H-1,3-benzodioxol-5-yl)methylurea extends beyond academic research; it holds significant promise for industrial applications as well. Pharmaceutical companies are increasingly interested in novel scaffolds that can be rapidly optimized for clinical use. The benzodioxole-based compounds, including (2H-1,3-benzodioxol-5-yl)methylurea, represent a fertile ground for innovation.
In conclusion, (2H-1,3-benzodioxol-5-yl)methylurea (CAS No. 65609-28-1) is a compound of considerable interest in chemical and pharmaceutical research. Its unique structure and demonstrated bioactivities make it a promising candidate for further development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and development of novel therapeutics.
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